Cas no 2171584-49-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid
• CAS No: 2171584-49-7
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6601269
• PubChem ID: 165543924
• Update Time: 2025-06-09

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-fluoro-2-methylphenyl)carbamoyl]butanoic acid
• EN300-1509380
• 2171584-49-7

• Inchi： 1S/C27H25FN2O5/c1-16-14-17(28)10-11-23(16)29-26(33)24(12-13-25(31)32)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,22,24H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： KDUFPRKWHDIPIV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid (CAS No. 2171584-49-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid (CAS No. 2171584-49-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a substituted phenyl ring. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with a variety of coupling reagents. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid allows for controlled deprotection and subsequent functionalization, making it a versatile building block in the development of novel therapeutic agents.

The amino acid backbone of this compound is derived from butanoic acid, which is a common structure found in many natural and synthetic peptides. The substitution with a 4-fluoro-2-methylphenyl group introduces additional complexity and potential for bioactivity. Fluorine atoms are known to influence the physicochemical properties of molecules, such as lipophilicity, electronic effects, and metabolic stability, which can be crucial for optimizing drug candidates.

Recent studies have highlighted the importance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid in the development of new drugs for various therapeutic areas. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes and are increasingly recognized as important targets for drug discovery.

In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) demonstrated that derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid exhibit significant anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The structural versatility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid also makes it an attractive candidate for prodrug design. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving pharmacokinetic properties such as solubility, stability, and bioavailability. A recent study by researchers at Harvard University showed that prodrugs derived from this compound exhibited enhanced oral bioavailability and reduced toxicity compared to their parent compounds.

Beyond its applications in drug discovery, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid has also been explored for its potential use in diagnostic imaging. The fluorenylmethoxycarbonyl group can be modified to incorporate radiolabels or fluorescent tags, enabling the visualization of specific biological processes or disease markers. This approach has shown promise in early-stage clinical trials for cancer imaging and monitoring treatment response.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-fluoro-2-methylphenyl)carbamoylbutanoic acid (CAS No. 2171584-49-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical versatility make it an invaluable tool for the development of new therapeutic agents, diagnostic tools, and other bioactive molecules. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.